Cas no 2103418-78-4 (methyl 2-hydroxy-2-(oxan-2-yl)acetate)

• Product Name: methyl 2-hydroxy-2-(oxan-2-yl)acetate
• CAS No: 2103418-78-4
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 6276078
• PubChem ID: 53716791
• Update Time: 2025-06-13

methyl 2-hydroxy-2-(oxan-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(oxan-2-yl)acetate
• EN300-1820743
• 2103418-78-4

• Inchi： 1S/C8H14O4/c1-11-8(10)7(9)6-4-2-3-5-12-6/h6-7,9H,2-5H2,1H3
• InChI Key： CEJXZPGFKNLTNF-UHFFFAOYSA-N
• SMILES： O1CCCCC1C(C(=O)OC)O

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 2-hydroxy-2-(oxan-2-yl)acetate

Introduction to Methyl 2-Hydroxy-2-(oxan-2-yl)acetate (CAS No. 2103418-78-4)

Methyl 2-hydroxy-2-(oxan-2-yl)acetate, identified by the CAS number 2103418-78-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a unique structural motif that combines hydroxyl and ether functionalities, has garnered attention for its potential applications in synthetic chemistry and drug development.

The molecular structure of methyl 2-hydroxy-2-(oxan-2-yl)acetate consists of an acetate ester moiety linked to a tetrahydropyran ring, which is characterized by the presence of a hydroxyl group on the second carbon atom. This structural arrangement imparts unique chemical properties that make it a valuable intermediate in organic synthesis. The presence of both hydroxyl and ether functionalities allows for diverse chemical transformations, making it a versatile building block in the construction of more complex molecules.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. Methyl 2-hydroxy-2-(oxan-2-yl)acetate has been explored in various research studies due to its structural features that suggest it may exhibit bioactivity. For instance, its ability to undergo nucleophilic addition reactions makes it a promising candidate for the synthesis of pharmacophores that are relevant to drug discovery.

One of the most compelling aspects of methyl 2-hydroxy-2-(oxan-2-yl)acetate is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel heterocyclic compounds, which are known to be important in pharmaceutical applications. The tetrahydropyran ring, in particular, is a common structural feature in many bioactive molecules, and modifications to this ring system can lead to the discovery of new drugs with improved efficacy and reduced side effects.

The synthesis of methyl 2-hydroxy-2-(oxan-2-yl)acetate typically involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include the condensation of glycolic acid derivatives with tetrahydropyranol derivatives, followed by esterification. These reactions often require specialized conditions and reagents to achieve optimal results, but advances in synthetic methodologies have made the process more efficient and accessible.

In terms of applications, methyl 2-hydroxy-2-(oxan-2-yl)acetate has been investigated for its potential use as an intermediate in the production of agrochemicals and specialty chemicals. Its structural features make it suitable for further functionalization, allowing chemists to tailor its properties for specific applications. Additionally, its role as a building block in medicinal chemistry has not been overlooked, with researchers exploring its potential as a starting material for the development of new therapeutic agents.

The pharmacological potential of methyl 2-hydroxy-2-(oxan-2-yl)acetate has been examined in several preclinical studies. These studies have focused on its ability to interact with biological targets such as enzymes and receptors. Preliminary results suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes involved in disease pathways. While further research is needed to fully elucidate its therapeutic potential, these findings highlight its importance as a lead compound in drug discovery efforts.

The chemical properties of methyl 2-hydroxy-2-(oxan-2-yl)acetate, including its solubility, stability, and reactivity, have been thoroughly characterized. These properties are crucial for determining its suitability for various applications, including pharmaceutical formulations and industrial processes. For instance, its solubility profile suggests that it may be suitable for oral administration or incorporation into topical formulations.

In conclusion, methyl 2-hydroxy-2-(oxan-2-yl)acetate (CAS No. 2103418-78-4) is a compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate for the synthesis of complex molecules, while its pharmacological properties suggest it may serve as a lead compound for new drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the chemical and pharmaceutical industries.